Cas no 82501-04-0 ( )
structure
Product Name:
CAS No:82501-04-0
MF:C10H6Cl3N5
MW:302.547137737274
CID:987880
PubChem ID:339499
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 2-trichloromethyl-5-methyl-1,3,4,6,9b-pentaazaphenalene
- 82501-04-0
- MLS003171225
- NSC-366289
- SMR001875131
- CHEMBL4296858
- NSC366289
- DTXSID50320922
-
-
- Inchi： 1S/C10H6Cl3N5/c1-5-14-6-3-2-4-7-16-8(10(11,12)13)17-9(15-5)18(6)7/h2-4H,1H3
- InChI Key： RIPUPINEUIGYCG-UHFFFAOYSA-N
- SMILES： ClC(C1=NC2=NC(C)=NC3=CC=CC(=N1)N32)(Cl)Cl
Computed Properties
- Exact Mass: 300.968878g/mol
- Monoisotopic Mass: 300.968878g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 604
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 52.7Ų
Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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